Cas no 2642066-54-2 ((5-Bromo-2-(methoxymethoxy)phenyl)boronic acid)

• Product Name: (5-Bromo-2-(methoxymethoxy)phenyl)boronic acid
• CAS No: 2642066-54-2
• MF: C₈H₁₀BBrO₄
• MW: 260.877602100372
• CID: 5075102
• Update Time: 2023-08-25

(5-Bromo-2-(methoxymethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-(methoxymethoxy)phenyl)boronic acid

• Inchi： 1S/C8H10BBrO4/c1-13-5-14-8-3-2-6(10)4-7(8)9(11)12/h2-4,11-12H,5H2,1H3
• InChI Key： KTVUOAGHDTWLPK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(B(O)O)C=1)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Topological Polar Surface Area: 58.9